Cas no 2138233-74-4 (Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)-)

• Product Name: Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)-
• CAS No: 2138233-74-4
• MF: C₁₀H₅BrN₂S₂
• MW: 297.194098234177
• CID: 5269226
• Update Time: 2025-06-18

Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)-

• Inchi： 1S/C10H5BrN2S2/c11-9-8-6(7-2-1-3-14-7)4-15-10(8)13-5-12-9/h1-5H
• InChI Key： GXHNMXVWQGUSPJ-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=C2C(C3SC=CC=3)=CSC2=N1

Additional information on Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)-

Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)- (CAS No. 2138233-74-4): A Comprehensive Overview in Modern Pharmaceutical Research

Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)-, identified by its CAS number 2138233-74-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its role in the development of various bioactive molecules. The presence of bromine and thiophene substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The significance of Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)- lies in its versatility as a building block for more complex pharmacophores. The bromine atom at the 4-position provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures commonly found in active pharmaceutical ingredients (APIs). Meanwhile, the thiophene ring at the 5-position introduces electronic and steric effects that can modulate the biological activity of the molecule.

In recent years, there has been a surge in research focusing on thienopyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Notably, these compounds have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents. The structural motif of Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)- aligns well with these trends, offering a platform for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By targeting specific kinases, thienopyrimidine-based inhibitors can disrupt aberrant signaling networks and restore normal cellular function. The brominated thienopyrimidine scaffold provides a versatile platform for generating kinase inhibitors with high selectivity and potency. For instance, recent studies have demonstrated the efficacy of Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)--derived inhibitors against mutant forms of kinases associated with resistance to existing therapies.

The incorporation of the thiophene ring into the thienopyrimidine core also contributes to the compound's pharmacological profile. Thiophene derivatives are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and π-stacking interactions. These interactions can enhance binding affinity and improve drug-like properties such as solubility and metabolic stability. Moreover, the presence of both bromine and thiophene substituents allows for further derivatization to fine-tune the pharmacokinetic profile of the resulting compounds.

Recent advances in computational chemistry have further accelerated the discovery process for thienopyrimidine-based drugs. Molecular modeling techniques can predict how modifications to the core scaffold will affect binding affinity and selectivity. This approach has been instrumental in optimizing lead compounds derived from Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)- for clinical development. By leveraging computational tools alongside traditional synthetic methods, researchers can rapidly identify promising candidates for further investigation.

The synthetic accessibility of Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)- is another factor that contributes to its popularity in drug discovery. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors. The availability of efficient synthetic routes allows researchers to explore a wide range of derivatives without significant logistical challenges. This flexibility is crucial for rapidly iterating on molecular structures to identify optimal drug candidates.

In conclusion, Thieno[2,3-d]pyrimidine, 4-bromo-5-(2-thienyl)- (CAS No. 2138233-74-4) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive intermediate for generating bioactive molecules with potential applications in oncology, virology, and inflammation research. The ongoing exploration of this compound underscores its importance as a key building block in modern pharmaceutical research.